Cas no 1261585-66-3 (Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate)
Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate
-
- Inchi: 1S/C12H13BrF2O3/c1-2-17-11(16)4-3-8-5-9(13)7-10(6-8)18-12(14)15/h5-7,12H,2-4H2,1H3
- InChI Key: YUZRTIBYYLMMKW-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)CCC(=O)OCC)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 264
- XLogP3: 4
- Topological Polar Surface Area: 35.5
Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013001105-1g |
Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate |
1261585-66-3 | 97% | 1g |
$1579.40 | 2023-09-03 |
Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate
Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate (CAS No. 1261585-66-3): A Comprehensive Overview
Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate, identified by its CAS number 1261585-66-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, exhibits potential applications in the development of novel therapeutic agents and agrochemicals. Its molecular structure incorporates both bromo and difluoromethoxy substituents, which are known to influence its reactivity and biological activity.
The significance of Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate lies in its versatility as a synthetic intermediate. The presence of the bromo group allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Concurrently, the difluoromethoxy moiety enhances the compound's electronic properties, making it a valuable candidate for designing molecules with altered pharmacokinetic profiles.
In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of difluoromethoxy groups into drug candidates has been particularly noteworthy, as it can modulate lipophilicity and solubility while maintaining high efficacy. Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate exemplifies this trend, offering a scaffold that can be readily modified to explore new chemical spaces.
The compound's potential in medicinal chemistry is further underscored by its structural similarity to known bioactive molecules. For instance, derivatives of biphenyl cores containing halogenated substituents have been extensively studied for their antimicrobial and anti-inflammatory properties. By leveraging the synthetic utility of Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate, researchers can design analogs that may exhibit enhanced therapeutic profiles.
Recent advancements in computational chemistry have also highlighted the importance of Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate in virtual screening campaigns. Molecular modeling studies suggest that this compound can interact with various biological targets, including enzymes and receptors implicated in neurological disorders. The ability to predict such interactions computationally accelerates the drug discovery process, making this compound a valuable asset in high-throughput screening libraries.
The agrochemical sector has also shown interest in Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate due to its structural features that are commonly found in herbicides and fungicides. The combination of electron-withdrawing groups like bromine and fluorine-containing moieties can lead to compounds with improved efficacy against resistant plant pathogens. This dual functionality makes it an attractive candidate for developing next-generation crop protection agents.
In conclusion, Ethyl 3-(3'-bromo-5'-(difluoromethoxy strong>)phenyl)propionate represents a promising compound with diverse applications across pharmaceuticals and agrochemicals. Its unique structural attributes, coupled with recent advancements in synthetic methodologies and computational biology, position it as a key intermediate for future research endeavors. As the demand for innovative chemical entities continues to grow, compounds like Ethyl 3-(3'-< strong >bromo strong >-5'-(< strong >difluoromethoxy strong >)phenyl)propionate will undoubtedly play a crucial role in shaping the next generation of therapeutics and agricultural solutions.
1261585-66-3 (Ethyl 3-(3'-bromo-5'-(difluoromethoxy)phenyl)propionate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)